Cassiamin A
Cassiamin A
Cassiamin A is a natural product found in Smilax china, Senna siamea, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1828-75-7
VCID:
VC21219636
InChI:
InChI=1S/C30H18O9/c1-10-6-14-23(29(38)21-13(25(14)34)4-3-5-17(21)32)27(36)19(10)20-11(2)7-15-24(28(20)37)30(39)22-16(26(15)35)8-12(31)9-18(22)33/h3-9,31-33,36-37H,1-2H3
SMILES:
CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O
Molecular Formula:
C30H18O9
Molecular Weight:
522.5 g/mol
Cassiamin A
CAS No.: 1828-75-7
Cat. No.: VC21219636
Molecular Formula: C30H18O9
Molecular Weight: 522.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cassiamin A is a natural product found in Smilax china, Senna siamea, and other organisms with data available. |
|---|---|
| CAS No. | 1828-75-7 |
| Molecular Formula | C30H18O9 |
| Molecular Weight | 522.5 g/mol |
| IUPAC Name | 2-(1,8-dihydroxy-3-methyl-9,10-dioxoanthracen-2-yl)-1,6,8-trihydroxy-3-methylanthracene-9,10-dione |
| Standard InChI | InChI=1S/C30H18O9/c1-10-6-14-23(29(38)21-13(25(14)34)4-3-5-17(21)32)27(36)19(10)20-11(2)7-15-24(28(20)37)30(39)22-16(26(15)35)8-12(31)9-18(22)33/h3-9,31-33,36-37H,1-2H3 |
| Standard InChI Key | UECHIQHWRMWQKC-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O |
| Canonical SMILES | CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O |
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